![molecular formula C17H11ClN2O3 B5567368 2-chloro-N-1-naphthyl-5-nitrobenzamide](/img/structure/B5567368.png)
2-chloro-N-1-naphthyl-5-nitrobenzamide
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Overview
Description
2-chloro-N-1-naphthyl-5-nitrobenzamide (abbreviated as NNB) is a chemical compound that has been extensively studied for its potential pharmacological properties. It belongs to the class of nitrobenzamides and has been found to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.
Scientific Research Applications
2-chloro-N-1-naphthyl-5-nitrobenzamide has been extensively studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial effects. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In addition, 2-chloro-N-1-naphthyl-5-nitrobenzamide has been found to have potential applications in the field of agriculture as a pesticide.
Mechanism of Action
The exact mechanism of action of 2-chloro-N-1-naphthyl-5-nitrobenzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. 2-chloro-N-1-naphthyl-5-nitrobenzamide has also been found to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
2-chloro-N-1-naphthyl-5-nitrobenzamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the inflammatory response. 2-chloro-N-1-naphthyl-5-nitrobenzamide has also been found to inhibit the proliferation of cancer cells and induce apoptosis in these cells. In addition, 2-chloro-N-1-naphthyl-5-nitrobenzamide has been found to have anti-microbial activity against a range of bacterial and fungal pathogens.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-chloro-N-1-naphthyl-5-nitrobenzamide in lab experiments is its relatively low toxicity compared to other compounds with similar pharmacological properties. This makes it a safer option for use in cell culture and animal studies. However, one of the limitations of using 2-chloro-N-1-naphthyl-5-nitrobenzamide is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 2-chloro-N-1-naphthyl-5-nitrobenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a pesticide in agriculture. Further studies are also needed to fully understand the mechanism of action of 2-chloro-N-1-naphthyl-5-nitrobenzamide and to identify any potential side effects or limitations of its use.
Synthesis Methods
The synthesis of 2-chloro-N-1-naphthyl-5-nitrobenzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with 1-naphthylamine. The reaction is carried out in the presence of a suitable catalyst, such as phosphorus oxychloride or thionyl chloride. The resulting product is then purified using column chromatography or recrystallization. The yield of 2-chloro-N-1-naphthyl-5-nitrobenzamide is typically around 50-60%.
properties
IUPAC Name |
2-chloro-N-naphthalen-1-yl-5-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClN2O3/c18-15-9-8-12(20(22)23)10-14(15)17(21)19-16-7-3-5-11-4-1-2-6-13(11)16/h1-10H,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYBCXVLXNGYMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=C(C=CC(=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(naphthalen-1-yl)-5-nitrobenzamide |
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